Cas no 3243-06-9 (1-cyano-2-Indolizinecarboxylic acid ethyl ester)

• Product name: 1-cyano-2-Indolizinecarboxylic acid ethyl ester
• CAS No: 3243-06-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.22
• CID: 1110839
• PubChem ID: 15749962

1-cyano-2-Indolizinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-cyano-2-Indolizinecarboxylic acid ethyl ester
• 3243-06-9
• AT23546
• SCHEMBL17331785
• ethyl 1-cyano-indolizine-2-carboxylate
• ethyl 1-cyanoindolizine-2-carboxylate

• Inchi： InChI=1S/C12H10N2O2/c1-2-16-12(15)10-8-14-6-4-3-5-11(14)9(10)7-13/h3-6,8H,2H2,1H3
• InChI Key： QPUXQUVRMGQIOZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CN2C=CC=CC2=C1C#N

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.5